

# PRT-060318 in CLL Cell Chemotaxis Assay

**Author:** Smolecule Technical Support Team. **Date:** February 2026

**Compound Focus:** PRT-060318


Cat. No.: S548131

[Get Quote](#)

**Purpose of the Assay** This protocol details the procedure for evaluating the effect of the selective Syk inhibitor **PRT-060318** on the migration of primary CLL cells towards tissue-homing chemokines like **CXCL12** and **CXCL13** [1]. Inhibiting this migration is a key therapeutic strategy for disrupting the protective microenvironment that supports CLL cell survival.

**Mechanism of Action** **PRT-060318** exerts its effect by inhibiting Spleen Tyrosine Kinase (Syk), a critical node in the B-Cell Receptor (BCR) signaling pathway and other pro-survival signals from the microenvironment. This inhibition disrupts downstream signaling, leading to reduced cell activation, survival, and, pertinent to this assay, **inhibition of cell migration** [1].

The following diagram illustrates the signaling pathway targeted by **PRT-060318** in this context:



[Click to download full resolution via product page](#)


## Detailed Chemotaxis Assay Protocol

### Key Reagents and Materials

- **Cells:** Primary human CLL cells, purified from peripheral blood samples [1].
- **Inhibitor:** **PRT-060318** (PRT318), typically prepared as a 10 mM stock solution in DMSO and stored at -20°C [1].
- **Chemoattractants:** CXCL12 (200 ng/mL) and CXCL13 (1 µg/mL) [1].
- **Stimulant:** Anti-IgM antibody (10 µg/mL), used to activate the BCR pathway [1].
- **Equipment:** Transwell culture inserts with a 6.5 mm diameter and 2 µm pore size [1].

**Procedure** The experimental workflow involves pre-treating cells with the inhibitor before assessing their migration in a Transwell system, as shown below:

## Chemotaxis Assay Workflow



[Click to download full resolution via product page](#)

- **Cell Preparation and Pre-treatment:** Purified CLL cells are suspended at a concentration of  $10 \times 10^6$  cells/mL in complete RPMI medium. The cell suspension is incubated with or without **PRT-060318 at a final concentration of 2  $\mu\text{M}$**  for one hour at 37°C in 5% CO<sub>2</sub>. Optionally, cells can be concurrently stimulated with 10  $\mu\text{g/mL}$  of anti-IgM to activate the BCR pathway [1].
- **Transwell Setup:** After incubation, cells are centrifuged and resuspended in migration medium (RPMI 1640 with 0.5% bovine serum albumin) at  $10 \times 10^6$  cells/mL. **100  $\mu\text{L}$  of this cell suspension** is carefully added to the top chamber of the Transwell insert [1].
- **Induction of Migration:** The Transwell insert is then placed into a well containing 600  $\mu\text{L}$  of migration medium with or without the chemoattractant. Key attractants used are **200 ng/mL CXCL12** or **1**

µg/mL CXCL13 [1].

- **Incubation:** The assembled Transwell plates are incubated for **3 hours at 37°C** in a 5% CO<sub>2</sub> atmosphere to allow for cell migration [1].
- **Quantification of Migration:** After incubation, the inserts are removed. Cells that have migrated through the membrane into the lower chamber are collected, and their numbers are quantified. Counting is typically performed using a standardized method like flow cytometry with a FACSCalibur instrument [1].

## Key Experimental Parameters and Data

The table below summarizes the critical quantitative data from the search results for this assay.

Parameter	Details / Concentration	Reference
PRT-060318 (PRT318)	Syk IC <sub>50</sub> = 3-4 nM (highly selective)	[1] [2] [3]
Working Concentration in Assay	2 µM	[1]
Key Chemoattractants	CXCL12 (200 ng/mL); CXCL13 (1 µg/mL)	[1]
Cell Pre-treatment	1 hour at 37°C with inhibitor, with or without anti-IgM (10 µg/mL)	[1]
Cell Density for Migration	10 x 10 <sup>6</sup> cells/mL	[1]
Transwell Incubation Time	3 hours at 37°C in 5% CO <sub>2</sub>	[1]

**Expected Outcomes** Treatment with **PRT-060318** should result in a **significant reduction in the number of CLL cells migrating** towards CXCL12 and CXCL13 compared to the vehicle (DMSO) control. This demonstrates the compound's efficacy in blocking chemokine-directed migration, a key mechanism for CLL cell trafficking into protective tissue microenvironments [1].

## Application Notes for Researchers

- **Specificity of Inhibition:** **PRT-060318** is noted for its high selectivity for Syk, which helps in attributing the observed effects specifically to Syk inhibition rather than off-target kinase effects [1] [2].
- **Context of Use:** Beyond chemotaxis, the same pre-treatment condition (2  $\mu$ M for 1 hour) with **PRT-060318** has been shown to effectively antagonize BCR-induced secretion of chemokines CCL3 and CCL4, and to overcome the pro-survival effect of nurselike cell (NLC) co-cultures on CLL cells [1].
- **Solubility and Handling:** **PRT-060318** is soluble in DMSO and water. A 10 mM stock in water is a typical starting point. Always prepare fresh stock solutions and avoid repeated freeze-thaw cycles to maintain stability [2].

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Selective, novel Spleen tyrosine kinase (Syk) inhibitors ... [pmc.ncbi.nlm.nih.gov]
2. PRT-060318 (PRT318) | Syk Inhibitor [medchemexpress.com]
3. PRT-060318 2HCl | Syk inhibitor | Mechanism [selleckchem.com]

To cite this document: Smolecule. [PRT-060318 in CLL Cell Chemotaxis Assay]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548131#prt-060318-chemotaxis-assay-protocol>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)